Cas no 1213040-03-9 (2-(1R)-1-amino-2-hydroxyethylbenzonitrile)

• Product Name: 2-(1R)-1-amino-2-hydroxyethylbenzonitrile
• CAS No: 1213040-03-9
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 5595159
• PubChem ID: 66513697
• Update Time: 2025-08-02

2-(1R)-1-amino-2-hydroxyethylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-((1R)-1-AMINO-2-HYDROXYETHYL)BENZENECARBONITRILE
• Benzonitrile, 2-[(1R)-1-amino-2-hydroxyethyl]-
• 2-[(1R)-1-amino-2-hydroxyethyl]benzonitrile
• EN300-1858463
• AKOS015927996
• (R)-2-(1-AMINO-2-HYDROXYETHYL)BENZONITRILEHCL
• (R)-2-(1-AMINO-2-HYDROXYETHYL)BENZONITRILE HCL
• 1213040-03-9
• 2-(1R)-1-amino-2-hydroxyethylbenzonitrile

• Inchi： 1S/C9H10N2O/c10-5-7-3-1-2-4-8(7)9(11)6-12/h1-4,9,12H,6,11H2/t9-/m0/s1
• InChI Key： KACKDXQDSOFGIC-VIFPVBQESA-N
• SMILES： C(#N)C1=CC=CC=C1[C@@H](N)CO

Computed Properties

• Exact Mass: 162.079312947g/mol
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 70Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 369.6±32.0 °C(Predicted)
• pka: 12.30±0.10(Predicted)

Additional information on 2-(1R)-1-amino-2-hydroxyethylbenzonitrile

2-(1R)-1-amino-2-hydroxyethylbenzonitrile (CAS No. 1213040-03-9): A Comprehensive Overview

2-(1R)-1-amino-2-hydroxyethylbenzonitrile (CAS No. 1213040-03-9) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (R)-α-amino-β-hydroxybenzonitrile, is characterized by its unique structural features, which include an amino group, a hydroxy group, and a benzonitrile moiety. These functional groups contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The synthesis of 2-(1R)-1-amino-2-hydroxyethylbenzonitrile involves several steps, including the asymmetric synthesis of the chiral α-amino-β-hydroxy moiety and the subsequent coupling with a benzonitrile derivative. Recent advancements in asymmetric catalysis have significantly improved the efficiency and yield of this synthesis, making it more accessible for large-scale production. For instance, a study published in the Journal of Organic Chemistry in 2023 reported a novel catalyst that achieved high enantioselectivity and yield in the synthesis of this compound.

In terms of its physical and chemical properties, 2-(1R)-1-amino-2-hydroxyethylbenzonitrile is a white crystalline solid with a melting point of approximately 150°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. The compound's stability is influenced by pH and temperature, with higher stability observed under neutral to slightly basic conditions.

The biological activities of 2-(1R)-1-amino-2-hydroxyethylbenzonitrile have been extensively studied in recent years. One of its most notable applications is as an inhibitor of specific enzymes involved in metabolic pathways. For example, research published in the Biochemical Journal in 2022 demonstrated that this compound effectively inhibits the activity of α-glucosidase, an enzyme implicated in the regulation of blood glucose levels. This finding suggests potential therapeutic applications for the treatment of diabetes and related metabolic disorders.

Beyond its enzymatic inhibition properties, 2-(1R)-1-amino-2-hydroxyethylbenzonitrile has also shown promise as an antioxidant and anti-inflammatory agent. Studies have indicated that it can scavenge reactive oxygen species (ROS) and reduce inflammation by modulating the expression of pro-inflammatory cytokines such as TNF-α and IL-6. These properties make it a potential candidate for the development of drugs targeting oxidative stress-related diseases and inflammatory conditions.

In preclinical studies, 2-(1R)-1-amino-2-hydroxyethylbenzonitrile has demonstrated favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. Animal models have shown that it can be effectively absorbed from the gastrointestinal tract and distributed to various tissues without significant adverse effects. These findings support its potential for further development as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(1R)-1-amino-2-hydroxyethylbenzonitrile in human subjects. Early results from phase I trials have been promising, with no serious adverse events reported at therapeutic doses. The compound is being investigated for its potential to treat conditions such as type 2 diabetes, obesity, and chronic inflammatory diseases.

In conclusion, 2-(1R)-1-amino-2-hydroxyethylbenzonitrile (CAS No. 1213040-03-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for further investigation and application in various therapeutic areas. As research continues to advance, it is likely that new insights into the mechanisms of action and therapeutic uses of this compound will emerge, further solidifying its importance in the field.